Cas no 945624-90-8 (QZ59S-SSS)

• Product Name: QZ59S-SSS
• CAS No: 945624-90-8
• MF: C₂₄H₃₀N₆O₃S₃
• MW: 546.728400707245
• CID: 4673737
• Update Time: 2023-11-22

QZ59S-SSS Chemical and Physical Properties

Names and Identifiers

• QZ59S-SSS
• BDBM50015308
• (4S,11S,18S)-4,11,18-Tri(propan-2-yl)-6,13,20-trithia-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-1(21),5(24),7,12(23),14,19(22)-hexaene-2,9,16-trione

• Inchi： 1S/C24H30N6O3S3/c1-10(2)16-22-25-14(7-34-22)20(32)29-18(12(5)6)24-27-15(9-36-24)21(33)30-17(11(3)4)23-26-13(8-35-23)19(31)28-16/h7-12,16-18H,1-6H3,(H,28,31)(H,29,32)(H,30,33)/t16-,17-,18-/m0/s1
• InChI Key： MCTYQNKZLHHNCP-BZSNNMDCSA-N
• SMILES： S1C=C2C(N[C@H](C3=NC(=CS3)C(N[C@H](C3=NC(=CS3)C(N[C@H](C1=N2)C(C)C)=O)C(C)C)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 726
• Topological Polar Surface Area: 211

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams